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Compound of Interest

Compound Name: Vat Red 15

Cat. No.: B1585388

Technical Data Sheet: C.l. Pigment Red 194

Audience: Researchers, scientists, and drug development professionals.

This document provides the core chemical identification data for C.I. Pigment Red 194, a
synthetic organic pigment belonging to the perylene class of compounds.

Chemical Identity and Properties

C.l. Pigment Red 194 is known by several synonyms, including Vat Red 15 and C.I. 71100.[1]
It is characterized as a dark red or purple powder.[2] The pigment is notable for its excellent
lightfastness and heat resistance, making it suitable for applications in paints, inks, and
plastics.[1][2] It is the cis isomer of C.I. Pigment Orange 43.[1] Perylene-3,4,9,10-
tetracarboxylic diimide (PTCDI) and its derivatives are well-known as sources for vat dyes and
pigments, exhibiting high resistance to heat, light, and environmental conditions.

The fundamental molecular properties of C.l. Pigment Red 194 are summarized in the table
below.
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Property Value

Molecular Formula C26H12N402[1][2]
Molecular Weight 412.40 g/mol [1][2]
CAS Registry Number 4216-02-8[1][2]
C.I. Number 71100[2]
Molecular Structure Amino Ketone[2]
Melting Point 490-492°C[1]
Density 1.66 g/cm3[1]

Methodologies for Structural and Molecular Weight
Determination

The molecular formula and weight of organic compounds like C.l. Pigment Red 194 are
determined through standard analytical chemistry protocols. These typically include:

e Mass Spectrometry (MS): This technique is used to measure the mass-to-charge ratio of
ions. High-resolution mass spectrometry (HRMS) can provide a highly accurate mass
measurement, which allows for the determination of the elemental composition and thus the
molecular formula.

o Elemental Analysis: This method involves combusting a sample of the compound and
quantifying the resulting combustion products (e.g., COz2, H20, N2) to determine the
percentage of each element in the original compound. This data is then used to derive the
empirical formula, which can be confirmed as the molecular formula using the molecular
weight from mass spectrometry.

e Spectroscopic Methods (NMR, IR): Nuclear Magnetic Resonance (NMR) and Infrared (IR)
spectroscopy are used to elucidate the chemical structure of the molecule, confirming the
arrangement of atoms and functional groups consistent with the determined molecular
formula.
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A detailed, step-by-step experimental protocol for these well-established techniques is beyond
the scope of this document and can be found in standard analytical chemistry textbooks and
publications.

Visualization of Chemical Identity

The logical relationship between the pigment's name and its core chemical identifiers is
illustrated in the diagram below.
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Caption: Relationship between Pigment Red 194, its formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Molecular weight and formula of C.I. Pigment Red 194].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585388#molecular-weight-and-formula-of-c-i-
pigment-red-194]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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